Cas no 2171877-41-9 (2-(1-cyclohexyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl)acetamide)
2-(1-cyclohexyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-cyclohexyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl)acetamide
- EN300-1597470
- 2171877-41-9
-
- Inchi: 1S/C13H20N4O/c14-12(18)8-11-13(9-6-7-9)17(16-15-11)10-4-2-1-3-5-10/h9-10H,1-8H2,(H2,14,18)
- InChI Key: DOBXUUSHOWPELC-UHFFFAOYSA-N
- SMILES: O=C(CC1=C(C2CC2)N(C2CCCCC2)N=N1)N
Computed Properties
- Exact Mass: 248.16371127g/mol
- Monoisotopic Mass: 248.16371127g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 73.8Ų
2-(1-cyclohexyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1597470-0.05g |
2-(1-cyclohexyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl)acetamide |
2171877-41-9 | 0.05g |
$1584.0 | 2023-06-04 | ||
| Enamine | EN300-1597470-0.1g |
2-(1-cyclohexyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl)acetamide |
2171877-41-9 | 0.1g |
$1660.0 | 2023-06-04 | ||
| Enamine | EN300-1597470-0.25g |
2-(1-cyclohexyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl)acetamide |
2171877-41-9 | 0.25g |
$1735.0 | 2023-06-04 | ||
| Enamine | EN300-1597470-0.5g |
2-(1-cyclohexyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl)acetamide |
2171877-41-9 | 0.5g |
$1811.0 | 2023-06-04 | ||
| Enamine | EN300-1597470-1.0g |
2-(1-cyclohexyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl)acetamide |
2171877-41-9 | 1g |
$1887.0 | 2023-06-04 | ||
| Enamine | EN300-1597470-2.5g |
2-(1-cyclohexyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl)acetamide |
2171877-41-9 | 2.5g |
$3696.0 | 2023-06-04 | ||
| Enamine | EN300-1597470-5.0g |
2-(1-cyclohexyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl)acetamide |
2171877-41-9 | 5g |
$5470.0 | 2023-06-04 | ||
| Enamine | EN300-1597470-10.0g |
2-(1-cyclohexyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl)acetamide |
2171877-41-9 | 10g |
$8110.0 | 2023-06-04 | ||
| Enamine | EN300-1597470-50mg |
2-(1-cyclohexyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl)acetamide |
2171877-41-9 | 50mg |
$1584.0 | 2023-09-23 | ||
| Enamine | EN300-1597470-100mg |
2-(1-cyclohexyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl)acetamide |
2171877-41-9 | 100mg |
$1660.0 | 2023-09-23 |
2-(1-cyclohexyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl)acetamide Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on 2-(1-cyclohexyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl)acetamide
Research Briefing on 2-(1-cyclohexyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl)acetamide (CAS: 2171877-41-9)
In recent years, the compound 2-(1-cyclohexyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl)acetamide (CAS: 2171877-41-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique triazole core and cyclohexyl-cyclopropyl substituents, has shown promising potential in various therapeutic applications. The following briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential clinical implications.
The synthesis of 2-(1-cyclohexyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl)acetamide typically involves a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, a cornerstone of click chemistry. Recent studies have optimized this process to improve yield and purity, with particular emphasis on the regioselectivity of the triazole formation. Advanced analytical techniques, including NMR spectroscopy and high-resolution mass spectrometry, have been employed to confirm the structural integrity of the compound. These methodological advancements have facilitated its broader application in drug discovery pipelines.
Pharmacological evaluations have revealed that 2-(1-cyclohexyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl)acetamide exhibits notable activity as a modulator of specific enzymatic pathways. Preliminary in vitro studies indicate its affinity for targets such as kinases and G-protein-coupled receptors (GPCRs), suggesting potential utility in treating inflammatory and neurodegenerative disorders. Furthermore, its pharmacokinetic profile, including bioavailability and metabolic stability, has been investigated in rodent models, with results supporting its progression to further preclinical testing.
One of the most compelling aspects of this compound is its potential as a scaffold for the development of novel therapeutics. Researchers have explored its derivatization to enhance selectivity and potency, leading to the identification of several analogs with improved efficacy. For instance, modifications to the acetamide moiety have yielded derivatives with increased blood-brain barrier penetration, a critical factor for CNS-targeted drugs. These findings underscore the versatility of 2-(1-cyclohexyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl)acetamide as a lead compound in medicinal chemistry.
Despite these promising developments, challenges remain in translating this research into clinical applications. Issues such as off-target effects and long-term toxicity require further investigation. However, the growing body of evidence supports the continued exploration of this compound and its analogs. Future research directions may include large-scale synthesis optimization, detailed mechanistic studies, and collaborative efforts to advance it through the drug development pipeline.
In conclusion, 2-(1-cyclohexyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl)acetamide represents a valuable candidate in the quest for new therapeutic agents. Its unique chemical structure and demonstrated biological activity make it a focal point for ongoing research in chemical biology and drug discovery. As the field progresses, this compound is likely to play a pivotal role in addressing unmet medical needs, particularly in areas such as inflammation and neurodegeneration.
2171877-41-9 (2-(1-cyclohexyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)